Cas no 5241-20-3 (18-Nor-5a,8a,9b,13a,14b-androstane-3,11,17-trione, 4a,8,14-trimethyl- (8CI))

• Product Name: 18-Nor-5a,8a,9b,13a,14b-androstane-3,11,17-trione, 4a,8,14-trimethyl- (8CI)
• CAS No: 5241-20-3
• MF: C₁₉H₁₅N₃O₆
• MW: 381.338904619217
• CID: 387083
• PubChem ID: 2288373
• Update Time: 2025-04-19

18-Nor-5a,8a,9b,13a,14b-androstane-3,11,17-trione, 4a,8,14-trimethyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 18-Nor-5a,8a,9b,13a,14b-androstane-3,11,17-trione, 4a,8,14-trimethyl- (8CI)
• (5E)-1-(4-ethoxyphenyl)-5-[(3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione
• SR-01000200508-1
• AC1M4SBU
• 5241-20-3
• SR-01000200508
• DTXSID50367796

• Inchi： 1S/C19H15N3O6/c1-2-28-15-8-6-13(7-9-15)21-18(24)16(17(23)20-19(21)25)11-12-4-3-5-14(10-12)22(26)27/h3-11H,2H2,1H3,(H,20,23,25)/b16-11+
• InChI Key： SYYIIHYXYDSMEH-LFIBNONCSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(NC(/C(=C\C2C=CC=C(C=2)[N+](=O)[O-])/C1=O)=O)=O

Computed Properties

• Exact Mass: 381.09615
• Monoisotopic Mass: 381.096085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 2.9

Experimental Properties

• Density: 1.426
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.659
• PSA: 118.85